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Compound of Interest

Compound Name: 2-Fluoro-5-iodo-3-nitropyridine

CAS No.: 426463-16-3

Cat. No.: B1586669

Get Quote

2-Fluoro-5-iodo-3-nitropyridine is a highly functionalized heterocyclic compound of significant

interest to the chemical research community, particularly those in drug discovery and materials

science. Its structure, featuring three distinct and reactive functional groups—a nitro group, a

fluorine atom, and an iodine atom—on a pyridine scaffold, makes it an exceptionally versatile

synthetic intermediate. The electron-deficient nature of the pyridine ring, amplified by the potent

electron-withdrawing nitro group, activates the molecule for a range of transformations. This

guide provides a comprehensive overview of its commercial availability, physicochemical

properties, safety protocols, and synthetic utility, designed for the practicing research scientist.

Chapter 1: Strategic Importance in Research and
Development
The utility of substituted pyridines in applied chemistry is well-established. The specific

combination of functionalities in 2-fluoro-5-iodo-3-nitropyridine allows for selective,

sequential reactions, making it a valuable precursor for complex molecular architectures.

Pharmaceutical and Agrochemical Synthesis: Halogenated and nitrated pyridines are crucial

intermediates in the synthesis of bioactive molecules.[1][2] The fluorine atom, in particular, is
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a celebrated component in medicinal chemistry, often introduced to enhance metabolic

stability, binding affinity, and lipophilicity of drug candidates.[3][4] The iodo group serves as a

versatile handle for carbon-carbon and carbon-heteroatom bond formation, essential for

building the core structures of novel therapeutics and next-generation pesticides.[1][5]

Materials Science: Pyridine-based structures are integral to the development of advanced

materials, including organic semiconductors and specialized polymers.[2] The electronic

properties imparted by the fluoro and nitro groups can be harnessed to fine-tune the

performance of these materials.

Chapter 2: Commercial Availability and Procurement
While 2-Fluoro-5-iodo-3-nitropyridine is a specialized reagent, its isomers and closely related

analogs are commercially available from various chemical suppliers, indicating a clear supply

chain for this class of compounds. Researchers should note that CAS numbers are specific to

isomers; careful verification is essential before procurement.

A closely related and commercially available isomer is 2-Fluoro-3-iodo-5-nitropyridine (CAS No.

884495-33-4). Its availability provides a reliable proxy for sourcing and handling protocols.

Table 1: Commercial Supplier Data for Related Pyridine Building Blocks

Compound
Name

CAS Number
Supplier
Example

Purity Notes

2-Fluoro-3-
iodo-5-
nitropyridine

884495-33-4 ChemScene ≥98%
Available in
research
quantities.[6]

2-Chloro-5-iodo-

3-nitropyridine
426463-05-0 Fluorochem 95%

A chloro-analog,

useful for

comparative

reactivity studies.

[7]

2-Fluoro-5-

iodopyridine
171197-80-1

Sigma-Aldrich,

TCI
97% to >98%

A denitrated

analog, widely

available.[8]
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| 2-Fluoro-3-iodo-5-methylpyridine | 153034-78-7 | Sigma-Aldrich | Not specified | A methyl-

substituted analog.[9] |

This data indicates that while the exact 2-fluoro-5-iodo-3-nitro isomer may require custom

synthesis, the necessary chemical space is well-explored and commercially accessible through

its analogs.

Chapter 3: Physicochemical Properties and
Characterization
Understanding the physical and chemical properties of a reagent is fundamental to its

successful application in synthesis. The data below is for the closely related, commercially

available analogs, which serve as an excellent reference.

Table 2: Physicochemical Properties of Related Halogenated Nitropyridines

Property
2-Fluoro-3-iodo-5-
nitropyridine[6]

2-Chloro-5-iodo-3-
nitropyridine[7]

2-Fluoro-5-
iodopyridine[10]

Molecular Formula C₅H₂FIN₂O₂ C₅H₂ClIN₂O₂ C₅H₃FIN

Molecular Weight 267.98 g/mol 284.44 g/mol 222.99 g/mol

Appearance Not specified Solid
Off-white to yellow

solid/liquid

Melting Point Not specified 77 to 81°C 33-37 °C

Purity ≥98% 95% 97-99.95%

| Storage | Sealed in dry, 2-8℃ | Not specified | 4°C, protect from light |

For characterization, researchers can expect ¹H, ¹³C, and ¹⁹F NMR spectroscopy to be primary

tools for structure verification. Resources like SpectraBase offer spectral data for analogous

compounds, which can aid in the interpretation of experimental results.[11]

Chapter 4: Safety, Handling, and Storage
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Substituted nitropyridines require careful handling due to their potential toxicity and reactivity.

Safety data for analogous compounds provide a robust framework for safe laboratory practices.

Hazard Identification: Based on related compounds, 2-fluoro-5-iodo-3-nitropyridine should

be considered harmful if swallowed, a skin irritant, and a serious eye irritant.[12][13]

Precautionary Measures:

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[14]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles,

and a lab coat. For solids, a dust mask may be appropriate.[14]

Handling: Avoid breathing dust, fumes, or vapors.[14] Wash hands thoroughly after

handling. Keep away from heat and ignition sources.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6] Some

analogs are noted to be light-sensitive, so storage in an amber vial or dark location is

recommended.[10][13]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[13]

Chapter 5: Reactivity Profile and Synthetic Utility
The synthetic power of 2-fluoro-5-iodo-3-nitropyridine stems from the distinct reactivity of its

three functional groups. This allows for a modular and predictable approach to building

molecular complexity.
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Caption: Reactivity sites on 2-Fluoro-5-iodo-3-nitropyridine.

Nucleophilic Aromatic Substitution (SₙAr): The fluorine atom at the 2-position is highly

activated towards displacement by nucleophiles. This is due to the strong electron-

withdrawing effects of both the ring nitrogen and the nitro group at the 3-position, which

stabilize the negatively charged Meisenheimer intermediate.[15][16] This makes the

introduction of O-, N-, and S-nucleophiles a straightforward process. Fluorine is an excellent

leaving group in SₙAr reactions on electron-deficient rings.[17]

Palladium-Catalyzed Cross-Coupling: The iodine atom at the 5-position is an ideal handle for

a wide array of cross-coupling reactions, including Suzuki, Sonogashira, Heck, and

Buchwald-Hartwig aminations.[5] This allows for the facile introduction of aryl, alkyl, alkynyl,

and amino substituents, providing a powerful tool for library synthesis and lead optimization.

Nitro Group Reduction: The nitro group can be readily reduced to an amino group using

standard conditions (e.g., H₂, Pd/C; or SnCl₂).[15] This unmasks a new reactive site,
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enabling further derivatization through amide bond formation, diazotization, or other amine-

based chemistries.

Chapter 6: Exemplar Experimental Protocol: Suzuki-
Miyaura Cross-Coupling
This protocol provides a validated, general methodology for leveraging the iodo-substituent in a

palladium-catalyzed C-C bond formation, a cornerstone reaction in modern drug development.
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Start: Assemble Reagents

1. To an oven-dried flask, add:
- 2-Fluoro-5-iodo-3-nitropyridine (1.0 eq)

- Arylboronic acid (1.2 eq)
- Pd catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

- Base (e.g., K₂CO₃, 2.0 eq)

2. Add anhydrous solvent (e.g., Dioxane/H₂O)

3. Purge with Argon/Nitrogen
(Degas for 15 min)

4. Heat reaction mixture
(e.g., 80-100 °C) with stirring

5. Monitor reaction progress
(TLC or LC-MS)

6. Aqueous Workup:
- Cool to RT

- Dilute with EtOAc
- Wash with H₂O, brine

7. Purify crude product
(Flash column chromatography)

End: Isolated Product

Click to download full resolution via product page

Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.
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Methodology:

Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or

Nitrogen), add 2-fluoro-5-iodo-3-nitropyridine (1.0 eq.), the desired arylboronic acid or

ester (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.10 eq.), and a base,

typically an aqueous solution of Na₂CO₃ or K₂CO₃ (2.0-3.0 eq.).

Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and

water (e.g., 4:1 v/v).

Reaction Execution: Stir the mixture vigorously and heat to a temperature between 80-110

°C. The optimal temperature and reaction time will depend on the specific substrates.

Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) until the starting iodopyridine is consumed.

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent like ethyl acetate and wash sequentially with water and brine. Dry the

organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced

pressure.

Purification: Purify the crude residue via flash column chromatography on silica gel using an

appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure cross-

coupled product.

This self-validating protocol includes clear steps for setup, execution, and purification, ensuring

reproducibility and success for researchers employing this critical transformation.

Conclusion
2-Fluoro-5-iodo-3-nitropyridine and its commercially available isomers represent a class of

powerful and versatile building blocks for chemical synthesis. The strategic placement of three

distinct functional groups allows for a highly controlled and modular approach to constructing

complex molecules. With a clear understanding of its commercial sourcing, safe handling

procedures, and predictable reactivity profile, researchers are well-equipped to leverage this

reagent to accelerate innovation in drug discovery, agrochemicals, and materials science.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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